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Compound Name: Carperitide

Cat. No.: B612325

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carperitide, a synthetic analog of human atrial natriuretic peptide (ANP), is a potent
vasodilator and diuretic agent. It exerts its effects by binding to the natriuretic peptide receptor-
A (NPR-A), leading to an increase in intracellular cyclic guanosine monophosphate (cGMP) in
target cells such as vascular smooth muscle cells and kidney cells. This signaling cascade
results in vasodilation, natriuresis, and diuresis, making Carperitide a subject of significant
interest in cardiovascular research, particularly in the context of heart failure. These application
notes provide detailed protocols for the preparation and administration of Carperitide in
common laboratory settings to facilitate reproducible and reliable experimental outcomes.

Data Presentation

The following tables summarize quantitative data for Carperitide administration in various
experimental models.

Table 1: In Vivo Administration of Carperitide
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Administration

Animal Model Application Dosage Reference(s)
Route
Acute
] ) Intravenous
Dog Congestive Heart  0.1-1 pg/kg/min ) ]
_ infusion
Failure
Low-Output ) Intravenous
Dog ) 0.1-1 pg/kg/min ) ) )
Heart Failure infusion (30 min)
, Coronary , Intracoronary
Canine O 0.1 pg/kg/min ) ]
Vasodilation infusion
Acute
o 0.01-0.05 Intravenous
Human (Clinical) Decompensated ) ) ]
) pa/kg/min infusion (72 h)
Heart Failure
. Acute Heart ) Intravenous
Human (Clinical) ) <0.05 pg/kg/min ) ]
Failure infusion
Table 2: Ex Vivo (Isolated Organ) Administration of Carperitide
. L . Perfusion
Preparation Application Concentration . Reference(s)
Details
Isolated Rat Ischemia- )
) Infusion for 10
Heart Reperfusion 0.1 uM ] ] ]
) min pre-ischemia
(Langendorff) Injury

Signaling Pathway

Carperitide mediates its physiological effects through the cGMP signaling pathway. The

diagram below illustrates the key steps in this pathway.
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¢ To cite this document: BenchChem. [Standard Protocols for Administering Carperitide in a
Lab Setting: Application Notes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612325#standard-protocols-for-administering-
carperitide-in-a-lab-setting]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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